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Compound of Interest

Compound Name: N-Acetyl-DL-alanine-d7

Cat. No.: B12422466

This guide provides essential safety and logistical information for the proper disposal of N-
Acetyl-DL-alanine-d7. The procedures outlined are based on available data for structurally
similar, non-deuterated compounds and are intended to ensure safe handling and compliance
with standard laboratory practices.

Immediate Safety and Handling Precautions

Before handling N-Acetyl-DL-alanine-d7, it is crucial to adhere to the following safety
measures:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields or goggles, chemical-resistant gloves, and a lab coat.

o Ventilation: Use this compound in a well-ventilated area to minimize the potential for
inhalation.

e Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,
flush the affected area with copious amounts of water.

o Hygiene: Wash hands thoroughly after handling the substance. Do not eat, drink, or smoke
in the laboratory.

Quantitative Data Summary
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While specific data for N-Acetyl-DL-alanine-d7 is not readily available, the following table
summarizes the physical and chemical properties of the closely related, non-deuterated
compound, N-Acetyl-L-alanine, which can be used as a reference.

Property Value

Molecular Formula C5HINO3

Molecular Weight 131.13 g/mol
Appearance White to off-white solid
Melting Point 122-128°C

Solubility Soluble in water
Storage Temperature Recommended 2-8°C

Step-by-Step Disposal Protocol

The disposal of N-Acetyl-DL-alanine-d7 should be managed in accordance with local, state,
and federal regulations. Based on available safety data for similar compounds, N-Acetyl-DL-
alanine is not classified as a hazardous substance. However, it is prudent to handle its disposal
with care.

Step 1: Unused or Surplus Material

For unopened, uncontaminated, and surplus N-Acetyl-DL-alanine-d7, the primary
recommendation is to seek opportunities for redistribution to other researchers or to inquire
with the supplier about their return policy. If these options are not feasible, the material should
be disposed of as chemical waste.

e Procedure:
o Ensure the container is securely sealed and properly labeled with the full chemical name.
o Transfer the container to your institution's designated chemical waste storage area.

o Arrange for pickup and disposal through a licensed chemical waste disposal company.[1]
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Step 2: Contaminated Labware and Empty Containers

Labware (e.g., weighing boats, filter paper, pipette tips) and empty containers that have come
into contact with N-Acetyl-DL-alanine-d7 must be decontaminated or disposed of as chemical

waste.
e Procedure:

o Decontamination: If practical, rinse the contaminated labware or empty container with a
suitable solvent, such as water, to remove residual compound.

o Rinsate Collection: Collect the resulting rinsate in a clearly labeled waste container. This
rinsate should be managed as agueous chemical waste (see Step 3).

o Disposal of Dry Labware: After decontamination, the labware can typically be disposed of
as regular laboratory waste, provided it is free of any hazardous chemical residue. Always
consult your institution's specific guidelines.

o Direct Disposal: If decontamination is not feasible, place the contaminated labware and
empty containers in a designated solid chemical waste container for disposal via your
institution's chemical waste program.

Step 3: Aqueous Solutions and Rinsate

Aqueous solutions containing N-Acetyl-DL-alanine-d7 and the rinsate from decontamination
procedures should not be disposed of down the drain, as ecotoxicity data is not available.[2]

e Procedure:

o

Collect all aqueous waste containing N-Acetyl-DL-alanine-d7 in a dedicated and
appropriately labeled waste container.

o

Ensure the container is sealed to prevent spills.

Store the waste container in a designated satellite accumulation area for chemical waste.

[¢]

[e]

Arrange for disposal through your institution's hazardous waste management program.
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Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of N-
Acetyl-DL-alanine-d7 in various forms.
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Start: Assess N-Acetyl-DL-alanine-d7 Waste
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Caption: Disposal decision workflow for N-Acetyl-DL-alanine-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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